3,3,4,4,4-Pentafluorobutyl trifluoromethanesulphonate

• CAS RN: 676525-95-4
• Molecular Formula: C5H4F8O3S
• Molecular Weight: 296.14 g/mol
• IUPAC Name: 3,3,4,4,4-pentafluorobutyl trifluoromethanesulfonate
• InChI: InChI=1S/C5H4F8O3S/c6-3(7,4(8,9)10)1-2-16-17(14,15)5(11,12)13/h1-2H2
• InChI Key: VFRVPMJVJINCQA-UHFFFAOYSA-N
• Canonical SMILES: C(COS(=O)(=O)C(F)(F)F)C(C(F)(F)F)(F)F

Description

3,3,4,4,4-Pentafluorobutyl trifluoromethanesulphonate is a useful research compound. Its molecular formula is C5H4F8O3S and its molecular weight is 296.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

198.49 g (703.51 mmol) of trifluoromethanesulphonic anhydride were initially charged under argon. The reaction flask was immersed into an oil bath at 70° C. and heated to internal temperature 56° C. 88.2 ml (738.68 mmol) of 3,3,4,4,4-pentafluorobutanol were added dropwise to the reaction mixture within 35 min and the mixture was stirred at bath temperature 70-73° C. and internal temperature 69° C. for two hours. The reaction mixture was concentrated on a rotary evaporator and the residue was taken up in 1500 ml of dichloromethane. The residue was washed once with 300 ml of cold water, once with 300 ml of cold saturated aqueous sodium hydrogencarbonate solution and once with 300 ml of cold water. The organic phase was dried with magnesium sulphate, filtered and concentrated. This gave 192.86 g (92.6% of theory) of the target compound.